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Compound of Interest

Compound Name: ATTO 590

Cat. No.: B15599883

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing ATTO 590, a fluorescent

dye, for live-cell imaging applications. This document details the dye's properties, provides a

protocol for a key application, and includes visual aids to facilitate experimental design and

execution.

Introduction to ATTO 590
ATTO 590 is a rhodamine-based fluorescent dye characterized by its strong absorption, high

fluorescence quantum yield, and exceptional thermal and photostability. These properties make

it an excellent candidate for a wide range of fluorescence microscopy techniques, including

high-resolution methods like STED, PALM, and dSTORM, as well as applications such as flow

cytometry (FACS) and fluorescence in-situ hybridization (FISH). The dye is moderately

hydrophilic and its fluorescence is most efficiently excited in the 575-610 nm range.

Quantitative Data
The photophysical properties of ATTO 590 are summarized in the table below, providing key

metrics for experimental planning and setup.
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Property Value Reference

Maximum Excitation (λabs) 593 nm

Maximum Emission (λfl) 622 nm

Molar Extinction Coefficient

(εmax)
120,000 M⁻¹cm⁻¹

Fluorescence Quantum Yield

(ηfl)
80%

Fluorescence Lifetime (τfl) 3.7 ns

Application: Live-Cell Imaging of Receptor
Internalization and Trafficking
A powerful application of ATTO 590 in live-cell imaging is the tracking of cell surface receptor

dynamics. By labeling receptors with ATTO 590, their internalization upon ligand binding and

subsequent intracellular trafficking can be visualized in real-time. This provides valuable

insights into cellular signaling, drug uptake, and disease mechanisms.

Experimental Protocol: Labeling and Imaging of Cell
Surface Receptors
This protocol describes the use of ATTO 590 NHS-ester to label and visualize the

internalization of cell surface proteins.

Materials:

Adherent mammalian cells cultured on glass-bottom dishes

ATTO 590 NHS-ester

Anhydrous Dimethyl Sulfoxide (DMSO)

Phosphate-Buffered Saline (PBS), sterile
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Live-cell imaging medium (e.g., phenol red-free DMEM)

Ligand of interest for stimulating receptor internalization

Confocal or other suitable fluorescence microscope equipped for live-cell imaging with

environmental control (37°C, 5% CO₂)

Protocol:

Cell Preparation:

Plate cells on glass-bottom dishes and culture until they reach the desired confluency

(typically 60-80%).

Preparation of ATTO 590 Staining Solution:

Prepare a 1 mg/mL stock solution of ATTO 590 NHS-ester in anhydrous DMSO.

Immediately before use, dilute the stock solution in pre-warmed, sterile PBS to a final

working concentration. The optimal concentration should be determined empirically but a

starting point of 1-5 µg/mL is recommended.

Labeling of Cell Surface Proteins:

Wash the cells twice with sterile PBS to remove any residual serum.

Add the ATTO 590 staining solution to the cells and incubate for 5-15 minutes at 37°C,

protected from light.

Gently wash the cells three times with sterile PBS to remove unbound dye.

Stimulation of Receptor Internalization:

Replace the PBS with pre-warmed live-cell imaging medium.

Acquire baseline images of the cell surface fluorescence.

Add the ligand of interest to the imaging medium to stimulate receptor endocytosis.
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Live-Cell Imaging:

Immediately begin acquiring time-lapse images using a fluorescence microscope.

Use the lowest possible laser power and exposure time to minimize phototoxicity and

photobleaching.

Capture images at appropriate time intervals to visualize the internalization and trafficking

of the labeled receptors.

Visualizations
General Workflow for Live-Cell Imaging
The following diagram illustrates the general workflow for a live-cell imaging experiment using a

fluorescent probe like ATTO 590.
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Caption: General workflow for a live-cell imaging experiment.

Signaling Pathway: GPCR Endocytosis and Recycling
ATTO 590-labeled ligands can be used to study the internalization and trafficking of G-protein

coupled receptors (GPCRs). The diagram below outlines the key steps in clathrin-mediated

endocytosis and recycling of GPCRs.
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[https://www.benchchem.com/product/b15599883/docs#atto-590-application-notes-and-
protocols-for-live-cell-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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